Cas no 62652-30-6 (Benzoxazole, 2-(ethylthio)-)

• Product Name: Benzoxazole, 2-(ethylthio)-
• CAS No: 62652-30-6
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 529081
• PubChem ID: 221762
• Update Time: 2025-04-19

Benzoxazole, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(ethylthio)-
• 2-ethylsulfanyl-1,3-benzoxazole
• 2-(ethylsulfanyl)-1,3-benzoxazole
• 2-(ethylthio)benzo[d]oxazol
• 2-(Ethylthio)benzoxazole
• 2-Aethylmercapto-benzoxazol
• 2-Ethylmercaptobenzoxazole
• 2-ethylsulfanyl-benzooxazole
• 2-ethylsulfanyl-benzoxazole
• 2-Ethylsulfinylbenzoxazol
• 2-ethylthiobenzoxazole
• AC1L5ARG
• AC1Q4W8I
• NSC6761
• S-Ethylthiobenzoxazol
• SureCN774784

• Inchi： 1S/C9H9NOS/c1-2-12-9-10-7-5-3-4-6-8(7)11-9/h3-6H,2H2,1H3
• InChI Key： VLYGQQAMXQYBAC-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles